Cas no 14135-69-4 (1-(piperazin-1-yl)butan-2-ol)

• Product Name: 1-(piperazin-1-yl)butan-2-ol
• CAS No: 14135-69-4
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 120180
• PubChem ID: 14324893
• Update Time: 2025-06-09

1-(piperazin-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, a-ethyl-
• 1-PIPERAZIN-1-YLBUTAN-2-OL
• 1-Piperazineethanol,-alpha--ethyl-(8CI,9CI)
• 2-METHYL-3-PIPERAZIN-1-YLPROPAN-1-OL
• 1-(piperazin-1-yl)butan-2-ol
• DTXSID70558947
• EN300-71777
• SCHEMBL2800007
• CS-0258926
• Z600449612
• 1-Piperazineethanol, alpha-ethyl-
• 14135-69-4
• AKOS010108497

• Inchi： 1S/C8H18N2O/c1-2-8(11)7-10-5-3-9-4-6-10/h8-9,11H,2-7H2,1H3
• InChI Key： QFHKAHRMNXZOAS-UHFFFAOYSA-N
• SMILES： OC(CC)CN1CCNCC1

Computed Properties

• Exact Mass: 158.14204
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(piperazin-1-yl)butan-2-ol

Research Brief on 1-(piperazin-1-yl)butan-2-ol (CAS: 14135-69-4): Recent Advances and Applications in Chemical Biology and Medicine

1-(piperazin-1-yl)butan-2-ol (CAS: 14135-69-4) is a piperazine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential as a building block in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents. Recent studies have highlighted its role as a key intermediate in the synthesis of pharmacologically active molecules, underscoring its importance in modern drug development pipelines.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of 1-(piperazin-1-yl)butan-2-ol derivatives, focusing on their binding affinities to serotonin and dopamine receptors. The research demonstrated that subtle modifications to the butanol side chain could significantly alter receptor selectivity, paving the way for the design of more targeted CNS drugs. The study utilized advanced molecular docking simulations and in vitro binding assays to validate these findings, providing a robust framework for future drug optimization efforts.

In the realm of antimicrobial research, a recent breakthrough published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 1-(piperazin-1-yl)butan-2-ol derivatives exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers synthesized a series of analogs and identified specific structural motifs that enhance membrane permeability while maintaining low cytotoxicity. These findings open new avenues for addressing the global challenge of antibiotic resistance, particularly in hospital-acquired infections.

The pharmacokinetic properties of 1-(piperazin-1-yl)butan-2-ol have also been a subject of recent investigation. A 2024 preclinical study in European Journal of Pharmaceutical Sciences employed advanced LC-MS/MS techniques to characterize the compound's metabolic stability and tissue distribution. The results indicated favorable blood-brain barrier penetration, supporting its potential as a scaffold for CNS-targeted therapeutics. However, the study also noted rapid hepatic metabolism, suggesting the need for structural modifications to improve oral bioavailability in future drug candidates.

From a synthetic chemistry perspective, recent advances in green chemistry approaches have been applied to the production of 1-(piperazin-1-yl)butan-2-ol. A 2023 publication in ACS Sustainable Chemistry & Engineering described a novel catalytic system that reduces byproduct formation during the key piperazine coupling step, achieving an 85% yield improvement over traditional methods. This development is particularly significant for scaling up production while minimizing environmental impact, addressing growing concerns about sustainable pharmaceutical manufacturing.

Looking forward, the diverse biological activities and synthetic versatility of 1-(piperazin-1-yl)butan-2-ol position it as a promising scaffold for multiple therapeutic areas. Current research efforts are focusing on developing prodrug derivatives to overcome pharmacokinetic limitations, as well as exploring its potential in combination therapies. The compound's unique chemical properties continue to make it a valuable tool for medicinal chemists and a subject of intense research in both academic and industrial settings.